N-(4-amino-2-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

• IUPAC Name: N-[4-amino-2-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-methoxybenzamide
• InChI: InChI=1S/C22H21N5O6S/c1-31-14-5-2-12(3-6-14)20(29)25-18-19(23)26-22(27-21(18)30)34-11-17(28)24-13-4-7-15-16(10-13)33-9-8-32-15/h2-7,10H,8-9,11H2,1H3,(H,24,28)(H,25,29)(H3,23,26,27,30)
• InChI Key: FMUUQYWEPGSNAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=CC4=C(C=C3)OCCO4)N
• Molecular Formula: C22H21N5O6S
• Molecular Weight: 483.5 g/mol

Description

N-(4-amino-2-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C22H21N5O6S and its molecular weight is 483.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

Novel Heterocyclic Compound Synthesis : Research has demonstrated the synthesis of novel heterocyclic compounds derived from benzodioxin and khellinone, highlighting their potential as anti-inflammatory and analgesic agents. These compounds exhibit significant cyclooxygenase inhibition and possess analgesic and anti-inflammatory properties, with certain derivatives showing high selectivity and efficacy comparable to standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).

Antimicrobial Activity : A study on thiazolidinone derivatives incorporating a thiazole ring highlighted their antimicrobial potential. These compounds were evaluated against various bacterial and fungal strains, suggesting their therapeutic utility in treating microbial diseases (Desai et al., 2013).

Material Science Applications

Polymer Synthesis : The synthesis of novel aromatic polyimides from diamines and various anhydrides has been reported, showcasing applications in material science due to their solubility in organic solvents and high thermal stability. Such materials could have applications in electronics and coatings (Butt et al., 2005).

Molecular Modeling and Structure Analysis

Molecular Interactions : The structure and intermolecular interactions of N-3-hydroxyphenyl-4-methoxybenzamide have been studied, providing insights into the influence of these interactions on molecular geometry. This research aids in understanding the behavior of similar compounds in various environments (Karabulut et al., 2014).

Antioxidant and Anticancer Activity

Antioxidant and Anticancer Agents : Research on benzamide derivatives from endophytic Streptomyces sp. revealed their antimicrobial and antioxidant activities. Such compounds are valuable for developing new therapeutic agents with potential anticancer properties (Yang et al., 2015).